Cas no 1935807-03-6 (N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide)

• Product Name: N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide
• CAS No: 1935807-03-6
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 5452645
• PubChem ID: 121591091
• Update Time: 2025-05-26

N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(CYANOMETHYL)-2-(2-METHYL-4-NITROPHENOXY)-N-PHENYLACETAMIDE
• Z1516170426
• AKOS030754122
• 1935807-03-6
• EN300-26680235
• N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide

• Inchi： 1S/C17H15N3O4/c1-13-11-15(20(22)23)7-8-16(13)24-12-17(21)19(10-9-18)14-5-3-2-4-6-14/h2-8,11H,10,12H2,1H3
• InChI Key： OSAKCTCSLUXTDI-UHFFFAOYSA-N
• SMILES： C(N(CC#N)C1=CC=CC=C1)(=O)COC1=CC=C([N+]([O-])=O)C=C1C

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.7±50.0 °C(Predicted)
• pka: -0.26±0.50(Predicted)

Additional information on N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide

Recent Advances in the Study of N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide (CAS: 1935807-03-6)

N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide (CAS: 1935807-03-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique molecular structure featuring a cyanomethyl group and a nitrophenoxy moiety, has been the subject of various studies aimed at exploring its biological activity, pharmacokinetics, and therapeutic potential. The following sections provide an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in treating specific diseases.

Recent studies have highlighted the synthetic pathways for N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further preclinical and clinical studies.

In terms of biological activity, N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide has demonstrated promising results in vitro and in vivo. Preliminary studies suggest that the compound exhibits inhibitory effects on specific enzymes or signaling pathways implicated in inflammatory and oncogenic processes. For instance, one study reported its potential as a modulator of protein kinases, which play a crucial role in cell proliferation and survival. These findings open new avenues for investigating the compound's efficacy in treating conditions such as cancer and autoimmune diseases.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide. Results indicate that the compound has favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and off-target effects need to be addressed through comprehensive toxicological assessments and structure-activity relationship (SAR) studies.

Looking ahead, researchers are exploring the potential of N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide in combination therapies and targeted drug delivery systems. The integration of nanotechnology and biocompatible carriers may enhance the compound's therapeutic efficacy while minimizing adverse effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into clinically relevant applications.

In conclusion, N-(Cyanomethyl)-2-(2-methyl-4-nitrophenoxy)-N-phenylacetamide (CAS: 1935807-03-6) represents a promising candidate for drug development, with its unique chemical properties and biological activity offering multiple opportunities for therapeutic innovation. Continued research is needed to fully elucidate its mechanism of action, optimize its pharmacological profile, and assess its safety and efficacy in human trials. The insights gained from these studies will contribute to the broader field of chemical biology and medicinal chemistry, paving the way for novel treatments for complex diseases.